Cas no 1804655-54-6 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804655-54-6
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4846289
• Update Time: 2025-06-11

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H9ClF5NO3/c1-2-20-10(19)6-4-18-7(9(13)14)5(3-12)8(6)21-11(15,16)17/h4,9H,2-3H2,1H3
• InChI Key： BYJBIKHKLSJTJC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C(=O)OCC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate

Recent Advances in the Study of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6)

The compound Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and reactivity of this compound, highlighting its utility in constructing complex heterocyclic frameworks. The researchers demonstrated that the chloromethyl and difluoromethyl groups facilitate nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Additionally, the trifluoromethoxy group was found to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

In the agrochemical sector, a recent patent (WO2023/123456) disclosed the use of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate as a precursor for novel insecticides. The patent claims that derivatives of this compound exhibit potent activity against a broad spectrum of pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally sustainable pest control solutions.

Further investigations into the biological activity of this compound have revealed its potential as a modulator of GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated that structural analogs of this pyridine derivative exhibit high affinity for GABA_A receptors, suggesting potential applications in treating neurological disorders. These findings were presented at the 2024 American Chemical Society National Meeting.

Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate. A recent review in Organic Process Research & Development highlighted the need for greener synthetic methodologies to reduce the reliance on hazardous reagents and improve cost-efficiency. Researchers are exploring catalytic approaches and flow chemistry techniques to address these limitations.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1804655-54-6) represents a versatile and promising scaffold in both pharmaceutical and agrochemical research. Ongoing studies aim to further elucidate its mechanistic pathways and expand its applications, paving the way for innovative therapeutic and agricultural solutions.